Cas no 203633-18-5 (n-Tridecyl-d27 Alcohol)
n-Tridecyl-d27 Alcohol structure
Product Name:n-Tridecyl-d27 Alcohol
CAS No:203633-18-5
MF:C13H28O
MW:227.527190208435
CID:254417
PubChem ID:102601762
Update Time:2025-04-19
n-Tridecyl-d27 Alcohol Chemical and Physical Properties
Names and Identifiers
-
- 1-Tridecan-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,13-d27-ol(9CI)
- N-TRIDECANOL (D27)
- N-TRIDECYL-D27 ALCOHOL
- HY-W004293S
- 203633-18-5
- n-Tridecyl Alcohol-d27
- 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,13-heptacosadeuteriotridecan-1-ol
- D98965
- CS-0568518
- n-Tridecyl-d27 Alcohol
-
- Inchi: 1S/C13H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h14H,2-13H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2
- InChI Key: XFRVVPUIAFSTFO-RZVOLPTOSA-N
- SMILES: OC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 227.383
- Monoisotopic Mass: 227.383
- Isotope Atom Count: 27
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 11
- Complexity: 91.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- PSA: 20.23000
- LogP: 4.28970
n-Tridecyl-d27 Alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T774676-5mg |
n-Tridecyl-d27 Alcohol |
203633-18-5 | 5mg |
$ 64.00 | 2023-09-05 | ||
| TRC | T774676-10mg |
n-Tridecyl-d27 Alcohol |
203633-18-5 | 10mg |
$ 81.00 | 2023-09-05 | ||
| TRC | T774676-50mg |
n-Tridecyl-d27 Alcohol |
203633-18-5 | 50mg |
$144.00 | 2023-05-17 |
n-Tridecyl-d27 Alcohol Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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